Cas no 51659-21-3 (2-benzoyl-3-phenylaziridine)

• Product name: 2-benzoyl-3-phenylaziridine
• CAS No: 51659-21-3
• MF: C₁₅H₁₃NO
• MW: 223.26982
• CID: 380419
• PubChem ID: 296660

2-benzoyl-3-phenylaziridine Chemical and Physical Properties

Names and Identifiers

• Methanone,phenyl(3-phenyl-2-aziridinyl)-
• AC1L6QFO
• AC1Q5FYC
• CTK7G0507
• MolPort-001-530-860
• NSC167152
• phenyl(3-phenylaziridin-2-yl)methanone
• Phenyl-(3-phenyl-aziridin-2-yl)-methanone
• STOCK2S-87076
• CHEMBL1416701
• NSC167104
• DTXSID40304731
• SMR000429949
• AKOS016881478
• SR-01000059685
• Z57040503
• 51659-21-3
• HMS2798L03
• phenyl-(3-phenylaziridin-2-yl)methanone
• NSC-167152
• AKOS001086988
• EN300-11261
• 2-benzoyl-3-phenylaziridine
• MLS000767609
• SR-01000059685-1
• NSC-167104

• Inchi： InChI=1S/C15H13NO/c17-15(12-9-5-2-6-10-12)14-13(16-14)11-7-3-1-4-8-11/h1-10,13-14,16H
• InChI Key： SUHPZGRFOCEHTL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2C(N2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 223.09979
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39Ų

Experimental Properties

• PSA: 39.01